Cas no 501430-66-6 (Benzofuran, 7-chloro-5-(chloromethyl)-)

• Product Name: Benzofuran, 7-chloro-5-(chloromethyl)-
• CAS No: 501430-66-6
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 1559864
• PubChem ID: 59304595
• Update Time: 2025-04-21

Benzofuran, 7-chloro-5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 7-chloro-5-(chloromethyl)-
• 501430-66-6
• SCHEMBL12561174
• DB-156627
• 7-chloro-5-(chloromethyl)benzofuran

• Inchi： 1S/C14H22O3/c1-2-17-14(16)9-12(15)7-8-13(10-3-4-10)11-5-6-11/h10-11,13H,2-9H2,1H3
• InChI Key： YDRUGSMHMLPADC-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 199.97968
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 13.14